Cas no 52553-11-4 (3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one)

3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one is a heterocyclic compound featuring a triazine core with amino and methyl substituents. Its molecular structure (C₄H₇N₅O) confers reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and coordination chemistry. The presence of multiple amino groups enhances its versatility as a building block for further functionalization, while the methyl group contributes to stability and solubility properties. This compound is particularly valued for its role in synthesizing biologically active molecules, including potential antimicrobial or antiviral agents. Its well-defined crystalline form ensures consistent purity, making it a reliable reagent for research and industrial processes requiring precise chemical modifications.

3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one structure

52553-11-4 structure

Product Name:3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one

CAS No:52553-11-4

MF:C₄H₇N₅O

MW:141.131279230118

MDL:MFCD03426704

CID:387298

PubChem ID:1712205

Update Time:2025-06-07

3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazin-5(4H)-one,3,4-diamino-6-methyl-
- 3,4-DIAMINO-6-METHYL-1,2,4-TRIAZIN-5(4H)-ONE
- 3,4-diamino-6-methyl-1,2,4-triazin-5-one
- AC1LVURA
- AC1Q2PWQ
- CHEMBL569206
- CTK4J6081
- MolPort-002-467-635
- SureCN7029971
- 1,2,4-Triazin-5(4H)-one, 3,4-diamino-6-methyl-
- YIUAPQXIGBLZGS-UHFFFAOYSA-N
- DTXSID70364828
- WAY-637193
- AKOS001086987
- Z57040502
- VS-03106
- MFCD03426704
- 52553-11-4
- SB73553
- SCHEMBL7029971
- CS-0308248
- 3,4-diamino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
- EN300-11231
- J-511121
- BP-10562
- AA-516/25012074
- G30295
- BBL011896
- STK727375
- 3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one
- MDL： MFCD03426704
- Inchi： 1S/C4H7N5O/c1-2-3(10)9(6)4(5)8-7-2/h6H2,1H3,(H2,5,8)
- InChI Key： YIUAPQXIGBLZGS-UHFFFAOYSA-N
- SMILES： O=C1C(C)=NN=C(N)N1N

Computed Properties

Exact Mass: 141.06521
Monoisotopic Mass: 141.06506
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.7
Topological Polar Surface Area: 97.1

Experimental Properties

Density: 1.79
Boiling Point: 282.9°Cat760mmHg
Flash Point: 124.9°C
Refractive Index: 1.782
PSA: 97.07

3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D679820-100mg	3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one	52553-11-4		100mg	$ 50.00	2022-06-05
TRC	D679820-500mg	3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one	52553-11-4		500mg	$ 185.00	2022-06-05
TRC	D679820-1g	3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one	52553-11-4		1g	$ 295.00	2022-06-05
Apollo Scientific	OR322473-250mg	3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one	52553-11-4		250mg	£125.00	2024-07-28
abcr	AB377238-1 g	3,4-Diamino-6-methyl-1,2,4-triazin-5(4H)-one	52553-11-4		1g	€313.00	2022-03-02
Enamine	EN300-11231-0.05g	3,4-diamino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one	52553-11-4	95%	0.05g	$30.0	2023-10-26
Enamine	EN300-11231-0.1g	3,4-diamino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one	52553-11-4	95%	0.1g	$45.0	2023-10-26
Enamine	EN300-11231-0.25g	3,4-diamino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one	52553-11-4	95%	0.25g	$64.0	2023-10-26
Enamine	EN300-11231-0.5g	3,4-diamino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one	52553-11-4	95%	0.5g	$102.0	2023-10-26
Enamine	EN300-11231-1.0g	3,4-diamino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one	52553-11-4	95%	1.0g	$238.0	2023-02-09